molecular formula C21H29N5O2S B2958438 N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide CAS No. 1223767-30-3

N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

Cat. No. B2958438
CAS RN: 1223767-30-3
M. Wt: 415.56
InChI Key: PMEPBQVEDVNKMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide is a useful research compound. Its molecular formula is C21H29N5O2S and its molecular weight is 415.56. The purity is usually 95%.
BenchChem offers high-quality N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

  • Synthesis of Heterocycles

    Compounds within this family are synthesized through reactions involving hydrazonoyl halides and heterocyclic thiones, resulting in a variety of fused heterocycles. These compounds have been screened for activities against enzymes such as 5α-reductase, showing promising results with good effective doses (ED50) for all compounds (Farghaly et al., 2012).

  • Antitumor Activities

    A significant research area for these compounds is their potential antitumor activities. For instance, [1,2,4]triazolo[1,5-a]pyrimidine derivatives have been synthesized and shown potent anti-tumor cytotoxic activity in vitro against different human cancer cell lines, highlighting their potential as anticancer agents (Ahmed et al., 2014).

  • Antimicrobial and Anticancer Agents

    New derivatives have been prepared as potential antimicrobial and antitumor agents. Some of these compounds exhibited promising antimicrobial activity, although none showed appreciable antitumor activity (Said et al., 2004).

Potential Uses in Medicinal Chemistry

  • Development of Anticancer Drugs

    The synthesis of new compounds with potent antiproliferative activity up to nanomolar concentration against a panel of 60 human tumor cell lines demonstrates the potential of these compounds in the development of anticancer drugs. These findings are crucial for further research into their mechanism of action and optimization for clinical use (Lauria et al., 2013).

  • Exploration of Antimicrobial Properties

    The evaluation of antibacterial activity by synthesizing novel series of compounds that showed activity comparable with standard treatments against various gram-positive and gram-negative bacteria highlights the potential application of these compounds in treating bacterial infections (Prasad et al., 2007).

properties

IUPAC Name

N-cycloheptyl-3-[8-(2-methylpropyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H29N5O2S/c1-14(2)13-25-20(28)19-16(11-12-29-19)26-17(23-24-21(25)26)9-10-18(27)22-15-7-5-3-4-6-8-15/h11-12,14-15H,3-10,13H2,1-2H3,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PMEPBQVEDVNKMD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CN1C(=O)C2=C(C=CS2)N3C1=NN=C3CCC(=O)NC4CCCCCC4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H29N5O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

415.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-cycloheptyl-3-(4-isobutyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)propanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.